Cas no 88486-53-7 (Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester)

Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester structure
88486-53-7 structure
Product Name:Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
CAS No:88486-53-7
MF:C14H11BrO3
MW:307.139343500137
CID:630972
PubChem ID:2714976
Update Time:2025-04-19

Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
    • (4-bromophenyl)methyl 3-hydroxybenzoate
    • Z19697354
    • AKOS002505090
    • 88486-53-7
    • DTXSID60369044
    • AB01330057-02
    • NCGC00336264-01
    • Inchi: 1S/C14H11BrO3/c15-12-6-4-10(5-7-12)9-18-14(17)11-2-1-3-13(16)8-11/h1-8,16H,9H2
    • InChI Key: RYJNQCCWVCTPEB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COC(C1C=CC=C(C=1)O)=O

Computed Properties

  • Exact Mass: 305.98916g/mol
  • Monoisotopic Mass: 305.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.5Ų
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